Cas no 569-08-4 (9,10-Anthracenedione, 1,7-dihydroxy-)

• Product Name: 9,10-Anthracenedione, 1,7-dihydroxy-
• CAS No: 569-08-4
• MF: C₁₄H₈O₄
• MW: 240.21092414856
• CID: 347417
• PubChem ID: 14886011
• Update Time: 2025-04-19

9,10-Anthracenedione, 1,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,7-dihydroxy-
• 1,7-dihydroxy-9,10-anthraquinone
• SCHEMBL2770562
• 1,7-DIHYDROXYANTHRACENE-9,10-DIONE
• 569-08-4
• 1.7-Dioxyanthrachinon

• Inchi： 1S/C14H8O4/c15-7-4-5-8-10(6-7)14(18)12-9(13(8)17)2-1-3-11(12)16/h1-6,15-16H
• InChI Key： RCNHHBRUKYBWBP-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(C2C=CC=C(C=21)O)=O)O

Computed Properties

• Exact Mass: 240.04224
• Monoisotopic Mass: 240.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones